Cas no 16071-26-4 (Benzenemethanol,2-chloro-a-phenyl-, (aR)-)

Benzenemethanol,2-chloro-a-phenyl-, (aR)- structure
16071-26-4 structure
Product Name:Benzenemethanol,2-chloro-a-phenyl-, (aR)-
CAS No:16071-26-4
MF:C13H11ClO
MW:218.678842782974
CID:136259
PubChem ID:11345008
Update Time:2025-04-19

Benzenemethanol,2-chloro-a-phenyl-, (aR)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol,2-chloro-a-phenyl-, (aR)-
    • (R)-(2-chlorophenyl)(phenyl)methanol
    • (R)-2-chloro-diphenylmethanol
    • (R)-2-ETHYL-PIPERAZINE-2HCL
    • 2-chlorobenzhydrol
    • (+)-2-Chlorobenzhydrol
    • (R)-2-Chlorobenzhydrol
    • (alphaR)-2-Chloro-alpha-phenylbenzenemethanol
    • AKOS015918288
    • 16071-26-4
    • (+)-(2-Chlorophenyl)phenylmethanol
    • Q27268454
    • UNII-7K971JR66U
    • (2R)-2-chlorobenzhydrol
    • BENZENEMETHANOL, 2-CHLORO-.ALPHA.-PHENYL-, (.ALPHA.R)-
    • JGDRELLAZGINQM-CYBMUJFWSA-N
    • (R)-(2-chlorophenyl)phenylmethanol
    • (.ALPHA.R)-2-CHLORO-.ALPHA.-PHENYLBENZENEMETHANOL
    • 7K971JR66U
    • 2-Chlorobenzhydrol, (2R)-
    • (R)-(2-chlorophenyl)-phenylmethanol
    • 2-Chlorobenzhydrol, (+)-
    • Benzenemethanol, 2-chloro-alpha-phenyl-, (alphaR)-
    • SCHEMBL477602
    • Inchi: 1S/C13H11ClO/c14-12-9-5-4-8-11(12)13(15)10-6-2-1-3-7-10/h1-9,13,15H/t13-/m1/s1
    • InChI Key: JGDRELLAZGINQM-CYBMUJFWSA-N
    • SMILES: ClC1C=CC=CC=1[C@@H](C1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 218.04993
  • Monoisotopic Mass: 218.0498427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.221
  • PSA: 20.23

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